Cas no 857283-71-7 (tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate)

Tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate is a synthetic organic compound with notable reactivity in chemical synthesis. It features a pyrazole ring system, providing a versatile platform for further functionalization. The presence of a tert-butyl group and an iodo substituent enhances its reactivity and selectivity in various transformations. This compound is particularly useful in the synthesis of pharmaceuticals and fine chemicals, offering advantages in synthetic efficiency and product purity.
tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate structure
857283-71-7 structure
Product Name:tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate
CAS No:857283-71-7
MF:C10H15IN2O2
MW:322.142774820328
CID:717708
PubChem ID:7537494
Update Time:2025-10-15

tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate
    • 1H-Pyrazole-1-carboxylicacid, 4-iodo-3,5-dimethyl-, 1,1-dimethylethyl ester
    • tert-butyl 4-iodo-3,5-dimethylpyrazole-1-carboxylate
    • 1H-Pyrazole-1-carboxylic acid, 4-iodo-3,5-dimethyl-, 1,1-dimethylethyl ester
    • MS-22261
    • J-524713
    • DB-010479
    • DTXSID40428724
    • tert-Butyl4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate
    • SCHEMBL3086177
    • 857283-71-7
    • MDL： MFCD08271887
    • Inchi： 1S/C10H15IN2O2/c1-6-8(11)7(2)13(12-6)9(14)15-10(3,4)5/h1-5H3
    • InChI Key： BUHPTZHNAXELNA-UHFFFAOYSA-N
    • SMILES： N1(C(OC(C)(C)C)=O)C(C)=C(I)C(C)=N1

Computed Properties

  • Exact Mass: 322.01800
  • Monoisotopic Mass: 322.01783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.58
  • Melting Point: 56 °C
  • Boiling Point: 344.4°C at 760 mmHg
  • Flash Point: 162.1°C
  • Refractive Index: 1.58
  • PSA: 44.12000
  • LogP: 2.88770

tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate Security Information

  • Storage Condition：2-8°C

tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate Pricemore >>

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